Dansylglycine
Overview
Description
Dansylglycine, also known as this compound, is a useful research compound. Its molecular formula is C14H16N2O4S and its molecular weight is 308.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 626927. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Amino Acids - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
ACE Inhibitor Screening : Dansylglycine is used in a novel in vitro assay for detecting angiotensin-converting enzyme (ACE) inhibitors in plant extracts, making it valuable in developing antihypertensive drugs (Elbl & Wagner, 1991).
Protein Binding Studies : It serves as a fluorescent probe to study the binding of dicoumarol to bovine serum albumin (BSA), revealing insights into drug-protein interactions (Odoemelam, Anunuso, & Ejike, 2004).
Traditional Medicine Research : this compound is used to evaluate the anti-hypertensive properties of various traditional medicines through ACE inhibition assays (Hansen et al., 1995).
Hypotensive Properties Study : It helps in studying the hypotensive properties of certain plant species, again through ACE inhibition mechanisms (Loizzo et al., 2007).
Transmembrane Proton Gradients Measurement : this compound is used in measuring transmembrane proton concentration gradients, crucial in various biochemical and biophysical studies (Bramhall, 1986).
Investigation of Human Albumin Binding : The compound is utilized to investigate its binding to human serum albumin and induced circular dichroism, contributing to understanding protein-ligand interactions (Graciani & Ximenes, 2013).
Drug Binding Sites Identification : this compound helps identify specific drug binding sites on human serum albumin, which is significant in drug design and pharmacokinetics (Muller et al., 1994).
Chemosensor Development : Modified this compound is used to develop a chemosensor for detecting molecules, indicating its utility in analytical chemistry (Tanabe et al., 2001).
Drug-Protein Interaction Studies : The compound is utilized in the study of drug binding dynamics to proteins, which has pharmacokinetic implications (Boobis & Chignell, 1979).
Chromatography Technique Development : this compound is employed in developing methods for evaluating chromatograms, contributing to analytical methodologies (Lapuk, Strongina, & Zalesskii, 1969).
Mechanism of Action
Target of Action
Dansylglycine primarily targets proteins, forming a covalent bond with them . It serves as a valuable marker for proteins, allowing for the study of enzyme-catalyzed reactions . Specifically, it has been confirmed that this compound is a site II ligand when binding to human serum albumin (HSA) .
Mode of Action
This compound interacts with its targets, primarily proteins, by forming a covalent bond . This interaction results in changes that can be measured, allowing for the study of enzyme-catalyzed reactions . The intensity of the induced circular dichroism (ICD) signal, which appears when HSA complexes with this compound, is dependent on temperature, indicating that the complexation between the protein and the ligand is reversible .
Biochemical Pathways
It is known that this compound, as a fluorescent probe, is used for the characterization of the binding sites in albumin . This suggests that this compound may play a role in the biochemical pathways involving protein binding and enzyme-catalyzed reactions.
Pharmacokinetics
It is known that human serum albumin (hsa) binds to a wide variety of drugs at two primary binding sites, and can have a significant impact on their pharmacokinetics and pharmacological effects .
Result of Action
The result of this compound’s action is primarily observed through its ability to act as a fluorescent marker. When this compound forms a covalent bond with proteins, it allows for the measurement of reaction rates . This makes this compound a powerful tool for studying enzyme-catalyzed reactions.
Action Environment
The action of this compound is influenced by environmental factors. For instance, the fluorescence yield of this compound ranges from 0.07 in water to 0.66 in dioxane . This suggests that the medium in which this compound is present can significantly impact its fluorescence properties. Additionally, the induced chirality of this compound is susceptible to alteration caused by the oxidation of the protein .
Future Directions
Biochemical Analysis
Biochemical Properties
Dansylglycine plays a significant role in biochemical reactions. It serves diverse purposes, including its use as a marker for proteins, a fluorescent probe for biochemical and physiological studies, and a tool for examining enzyme-catalyzed reactions . It interacts with various enzymes and proteins, and the nature of these interactions is often determined by the specific experimental setup .
Cellular Effects
The effects of this compound on cells are primarily observed through its role as a fluorescent probe. For instance, it has been used to investigate the binding of monooleoylglycerol to human serum albumin (HSA), providing insights into the interactions between these molecules .
Molecular Mechanism
This compound exerts its effects at the molecular level through its interactions with other biomolecules. For example, it has been shown to bind to the dansylsarcosine site (site II) of HSA, acting as a competitive inhibitor of dansylsarcosine binding .
Properties
IUPAC Name |
2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4S/c1-16(2)12-7-3-6-11-10(12)5-4-8-13(11)21(19,20)15-9-14(17)18/h3-8,15H,9H2,1-2H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHFXORCWAQTTGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC2=C1C=CC=C2S(=O)(=O)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00148815 | |
Record name | Dansylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00148815 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1091-85-6 | |
Record name | Dansylglycine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1091-85-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dansylglycine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001091856 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dansylglycine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00148815 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-[[5-(dimethylamino)-1-naphthyl]sulphonyl]glycine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.845 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DANSYLGLYCINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2QF9N67QFL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: How does dansylglycine interact with human serum albumin (HSA)?
A1: this compound exhibits a strong binding affinity for HSA, primarily at drug site II, also known as the benzodiazepine/indole binding site. [, , , ] This interaction is characterized by a significant enhancement in this compound fluorescence upon binding, accompanied by a blue shift in the emission maximum. [, ]
Q2: What happens to the fluorescence of this compound when it binds to bovine serum albumin (BSA)?
A2: Similar to HSA, this compound binds tightly to BSA, resulting in a substantial fluorescence enhancement and a blue shift in the emission maximum. [] This interaction suggests that this compound preferentially binds to hydrophobic regions within BSA. []
Q3: Can other molecules displace this compound from its binding site on HSA?
A3: Yes, molecules with a higher affinity for HSA drug site II, such as dicoumarol, can competitively displace this compound, leading to fluorescence quenching. [, , ] Additionally, medium-chain fatty acids like caprylate, which also favor drug site II, can engage in multiple binding interactions with HSA alongside this compound. []
Q4: How does the binding of this compound to HSA change in different pH conditions?
A4: At pH 9.0, where HSA adopts a less rigid conformation, the protein loses its ability to bind this compound. Conversely, at pH 3.5, HSA retains its binding capacity for this compound, indicating that the expanded structure at this pH does not hinder the interaction. []
Q5: What is the molecular formula and weight of this compound?
A5: The molecular formula of this compound is C14H16N2O4S, and its molecular weight is 308.36 g/mol.
Q6: Does this compound exhibit induced circular dichroism (ICD) upon binding to proteins?
A6: Yes, when this compound binds to chiral microenvironments like the hydrophobic cavities in HSA, it exhibits ICD. Specifically, a characteristic ICD band appears around 346 nm upon complexation with HSA. []
Q7: Can this compound be used as a probe in lipid membrane studies?
A7: Yes, this compound readily adsorbs to lipid membranes and displays distinct fluorescence properties depending on its location (aqueous vs. membrane-bound). [, ] This property makes it useful for studying membrane properties such as transmembrane proton gradients and phospholipid packing asymmetry. [, ]
Q8: Does the fluorescence of membrane-bound this compound differ between the inner and outer leaflets of lipid vesicles?
A8: Yes, studies using dipalmitoylphosphatidylcholine vesicles revealed that this compound in the outer leaflet exhibits a fluorescence emission maximum at 530 nm, while in the inner leaflet, the maximum shifts to 519 nm. [] This difference suggests variations in the dielectric constant of the dye's immediate environment within the two leaflets. []
Q9: Have computational methods been employed to study this compound?
A9: Yes, conceptual density functional theory (DFT) calculations, using the MN12SX density functional and SMD solvation model, have been used to investigate the chemical reactivity of a this compound analog in water and dioxane. [, ] These studies have focused on predicting the molecule's reactivity towards radical, nucleophilic, and electrophilic attacks based on calculated reactivity descriptors. [, ]
Q10: What analytical techniques are commonly used to study this compound?
A10: Fluorescence spectroscopy is a primary technique used to study this compound interactions. [, , , , , , , , ] Changes in fluorescence intensity, emission wavelength, and anisotropy provide insights into binding events, environmental polarity, and molecular mobility. [, , , , , , , , ] Circular dichroism (CD) spectroscopy is also employed to study the induced chirality of this compound upon binding to chiral molecules like proteins. [, ] Other techniques include ultrafiltration for studying binding to serum proteins, [] and high-performance liquid chromatography (HPLC) for separating and quantifying this compound, especially in enzymatic assays. [, ]
Q11: Apart from protein binding and membrane studies, what are other applications of this compound?
A11: this compound has been explored as a fluorescent probe in chemo-sensor development, particularly for detecting organic molecules like terpenoids, bile acids, and endocrine-disrupting chemicals. [, , ] Modified cyclodextrins containing this compound moieties have shown promise in this area, displaying fluorescence changes upon guest molecule binding. [, , ] Additionally, this compound serves as a substrate in enzymatic assays for angiotensin-converting enzyme (ACE) inhibitors. [, , , ] The enzymatic cleavage of a chromophore-fluorophore-labeled substrate containing this compound is monitored to assess ACE inhibition. [, , , ]
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